4-(2-Methoxyethoxymethoxy)benzoic acid

• CAS No.: 113102-01-5
• Molecular Formula: C11H14O5
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 4-(2-methoxyethoxymethoxy)benzoic acid
• InChI: InChI=1S/C11H14O5/c1-14-6-7-15-8-16-10-4-2-9(3-5-10)11(12)13/h2-5H,6-8H2,1H3,(H,12,13)
• InChI Key: PJJWIOJTMLMOLP-UHFFFAOYSA-N
• Canonical SMILES: COCCOCOC1=CC=C(C=C1)C(=O)O

Description

4-(2-Methoxyethoxymethoxy)benzoic acid is a benzoic acid derivative featuring a 2-methoxyethoxymethoxy substituent at the para position. The compound’s applications may span pharmaceuticals, agrochemicals, or analytical chemistry, leveraging its unique substituent for tailored reactivity or bioavailability .

Comparison with Similar Compounds

Comparison with Similar Benzoic Acid Derivatives

Structural and Physicochemical Properties

The table below compares 4-(2-Methoxyethoxymethoxy)benzoic acid with structurally related compounds:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	Key Properties/Applications	References
4-(2-Methoxyethoxymethoxy)benzoic acid	-OCH₂CH₂OCH₃ at C4	C₁₁H₁₄O₆	242.23 g/mol	High polarity, potential drug delivery applications (inferred)	—
4-Methoxybenzoic acid	-OCH₃ at C4	C₈H₈O₃	152.15 g/mol	Lower solubility; used as a preservative
4-Hydroxy-3-methoxybenzoic acid (Vanillic acid)	-OH at C4, -OCH₃ at C3	C₈H₈O₄	168.14 g/mol	Antioxidant; intermediate in lignin degradation
3,5-Dimethoxy-4-hydroxybenzoic acid (Syringic acid)	-OH at C4, -OCH₃ at C3/C5	C₉H₁₀O₅	198.17 g/mol	Antimicrobial; plant metabolite
4-[(4-Methylphenoxy)acetyl]aminobenzoic acid derivative	-NHCOCH₂O(C₆H₄CH₃) at C4	C₁₈H₁₉NO₅	329.35 g/mol	Synthetic intermediate; enzyme inhibition
4-Hydroxybenzoic acid	-OH at C4	C₇H₆O₃	138.12 g/mol	Preservative; low pKa (~4.5)

Key Observations :

• Substituent Effects: The 2-methoxyethoxymethoxy group in the target compound introduces a branched ether chain, increasing hydrophilicity compared to single methoxy or hydroxy groups. This may enhance water solubility and reduce crystallinity, advantageous for drug formulation . Electron-donating groups (e.g., -OCH₃) decrease benzoic acid’s acidity (higher pKa), while electron-withdrawing groups (e.g., -NO₂) increase acidity. The target compound’s ether substituent is weakly electron-donating, suggesting a pKa slightly higher than unsubstituted benzoic acid (pKa ~4.2) but lower than 4-methoxybenzoic acid (pKa ~4.5) .

• Biological Activity: Vanillic acid (4-hydroxy-3-methoxybenzoic acid) exhibits antioxidant and anti-inflammatory properties, attributed to its phenolic -OH group .